Cas no 91759-56-7 (4-(1H-Tetraazol-5-yl)-1,2-benzenediol)

• Product Name: 4-(1H-Tetraazol-5-yl)-1,2-benzenediol
• CAS No: 91759-56-7
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 3155211
• PubChem ID: 135648880
• Update Time: 2025-11-02

4-(1H-Tetraazol-5-yl)-1,2-benzenediol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Tetraazol-5-yl)-1,2-benzenediol
• STK667549
• AKOS000112235
• 1,2-Benzenediol, 4-(2H-tetrazol-5-yl)-
• 4-(1H-tetrazol-5-yl)benzene-1,2-diol
• 4-(2H-tetrazol-5-yl)benzene-1,2-diol
• CHEMBL39984
• AKOS000297954
• 4-(1H-1,2,3,4-TETRAZOL-5-YL)BENZENE-1,2-DIOL
• 4-(1{H}-tetrazol-5-yl)benzene-1,2-diol
• CS-0325859
• 91759-56-7

• Inchi： 1S/C7H6N4O2/c12-5-2-1-4(3-6(5)13)7-8-10-11-9-7/h1-3,12-13H,(H,8,9,10,11)
• InChI Key： FBLZQXCQTHIPBP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C2N=NNN=2)=C1)O

Computed Properties

• Exact Mass: 178.04907545Da
• Monoisotopic Mass: 178.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.9Ų

Additional information on 4-(1H-Tetraazol-5-yl)-1,2-benzenediol

4-(1H-Tetraazol-5-yl)-1,2-benzenediol (CAS No. 91759-56-7): A Comprehensive Overview

4-(1H-Tetraazol-5-yl)-1,2-benzenediol (CAS No. 91759-56-7) is a unique heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, materials science, and chemical synthesis. This compound, also known as tetrazole-catechol derivative, combines the structural features of a tetrazole ring and a catechol moiety, making it a valuable building block for various industrial and research purposes.

The growing interest in 4-(1H-Tetraazol-5-yl)-1,2-benzenediol is evident from the increasing number of scientific publications and patent applications related to its synthesis and applications. Researchers are particularly intrigued by its potential as a bioactive scaffold in drug discovery, owing to the presence of both the tetrazole and catechol functional groups, which are known to interact with biological targets. Recent studies have explored its role as a metal-chelating agent and its applications in coordination chemistry.

From a chemical perspective, 4-(1H-Tetraazol-5-yl)-1,2-benzenediol exhibits interesting properties that make it suitable for various applications. The tetrazole ring contributes to its stability and ability to form hydrogen bonds, while the catechol group provides redox activity and metal-binding capabilities. This dual functionality has led to its use in developing advanced materials, including polymers with unique electronic properties and coatings with enhanced adhesion characteristics.

The pharmaceutical industry has shown particular interest in CAS 91759-56-7 due to its potential therapeutic applications. The tetrazole moiety is known to mimic the carboxylate group in biological systems, making it a valuable bioisostere in drug design. Meanwhile, the catechol structure offers opportunities for developing compounds with antioxidant properties. Current research focuses on its potential in treating oxidative stress-related conditions and as a building block for targeted drug delivery systems.

In material science, 4-(1H-Tetraazol-5-yl)-1,2-benzenediol has emerged as a promising component for functional materials. Its ability to coordinate with various metal ions has been exploited in creating metal-organic frameworks (MOFs) with tailored properties. Additionally, its redox-active nature makes it suitable for developing electrochemical sensors and energy storage materials, aligning with the current global focus on sustainable energy solutions.

The synthesis of 4-(1H-Tetraazol-5-yl)-1,2-benzenediol typically involves the reaction of appropriate catechol derivatives with tetrazole precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while minimizing environmental impact. These developments are particularly relevant given the increasing emphasis on sustainable chemical processes in both academic and industrial settings.

Quality control and characterization of CAS 91759-56-7 are crucial aspects of its production and application. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are essential for applications in sensitive areas like pharmaceutical development and advanced material synthesis.

From a commercial perspective, the market for 4-(1H-Tetraazol-5-yl)-1,2-benzenediol has been steadily growing, driven by increasing demand from research institutions and specialty chemical manufacturers. The compound's versatility has led to its inclusion in custom synthesis catalogs of many fine chemical suppliers, with both laboratory-scale and bulk quantities available to meet diverse research and industrial needs.

Future research directions for 4-(1H-Tetraazol-5-yl)-1,2-benzenediol are likely to focus on expanding its applications in biomedical engineering and smart materials. The compound's unique combination of properties positions it well for innovations in areas such as bioelectronics and responsive materials, which are currently at the forefront of materials science research. Additionally, its potential in catalysis and molecular recognition systems continues to attract scientific interest.

In conclusion, 4-(1H-Tetraazol-5-yl)-1,2-benzenediol (CAS No. 91759-56-7) represents a fascinating example of how molecular design can yield compounds with diverse and valuable properties. Its ongoing exploration in multiple scientific disciplines underscores the importance of heterocyclic chemistry in addressing contemporary challenges in healthcare, energy, and advanced materials. As research continues to uncover new applications for this versatile compound, its significance in both academic and industrial contexts is expected to grow substantially in the coming years.